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Compound of Interest

2-Bromo-1-ethoxy-4-
Compound Name:
fluorobenzene

cat. No.: B1278563

An In-depth Technical Guide to the Safety and Handling of 2-Bromo-1-ethoxy-4-
fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-Bromo-1-
ethoxy-4-fluorobenzene (CAS No. 326-69-2). Due to the limited availability of specific
guantitative safety and toxicological data for this compound, this guide also incorporates
information from structurally similar compounds and established safety protocols for hazardous
chemicals. All information derived from analogous compounds or general guidelines should be
considered illustrative and used as a conservative basis for risk assessment and the
implementation of safety procedures.

Hazard Identification and Classification

2-Bromo-1-ethoxy-4-fluorobenzene is classified as a hazardous substance. The primary
hazards associated with this chemical include irritation to the skin, eyes, and respiratory
system, and it is considered harmful if swallowed.[1]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation[1]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[1]

GHS Label Elements:[1]
e Pictogram: GHSO07 (Exclamation Mark)
 Signal Word: Warning
e Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P264: Wash skin thoroughly after handling.
o P270: Do not eat, drink or smoke when using this product.
o P271: Use only outdoors or in a well-ventilated area.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P302+P352: IF ON SKIN: Wash with plenty of soap and water.
o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.
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o P330: Rinse mouth.

o P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

o P362: Take off contaminated clothing and wash before reuse.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
o P405: Store locked up.

o P501: Dispose of contents/container in accordance with
local/regional/national/international regulations.

Physical and Chemical Properties

Specific quantitative physical and chemical property data for 2-Bromo-1-ethoxy-4-
fluorobenzene is limited. The following table summarizes the available information.

Property Value

Molecular Formula CsHsBrrFO

CAS Number 326-69-2
Appearance Data not available
Boiling Point Data not available
Melting Point Data not available
Flash Point Data not available
Density Data not available
Solubility Data not available

Exposure Controls and Personal Protective
Equipment

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1278563?utm_src=pdf-body
https://www.benchchem.com/product/b1278563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A comprehensive personal protective equipment (PPE) strategy is essential to minimize
exposure and ensure personal safety when handling 2-Bromo-1-ethoxy-4-fluorobenzene.

. . . Standard/Specificat
Protection Type Specific Equipment Purpose
ion
Chemical splash )
To protect against
Eye and Face goggles or a face )
_ _ ANSI z87.1 chemical splashes to
Protection shield worn over
the eyes and face.
safety glasses.
To prevent skin
] ] contact. Inspect
Chemical-resistant
] o gloves before each
Hand Protection gloves (e.g., nitrile, EN 374

) use and change them
neoprene).
P immediately if

contaminated.

A flame-resistant lab
coat, worn fully

buttoned. A chemical- )
] To protect skin and
_ resistant apron may _
Body Protection clothing from
be necessary for o
_ contamination.
procedures with a

higher risk of

splashing.

Use in a well-

ventilated area. A

NIOSH/MSHA-
) ) approved respirator To prevent inhalation
Respiratory Protection ) ) )
may be required if of vapors or mists.
ventilation is

inadequate or for spill

cleanup.

Experimental Protocols
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD Test Guideline 439)

This protocol provides a framework for assessing the skin irritation potential of a chemical like
2-Bromo-1-ethoxy-4-fluorobenzene without the use of live animals.[2][3]
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Preparation
Prepare Reconstructed Human Prepare test chemical Prepare positive (e.g., 5% SDS)
Epidermis (RhE) tissue models (2-Bromo-1-ethoxy-4-fluorobenzene) and negative (e.g., PBS) controls

EXpqa

Topically apply test chemical and
controls to the RhE tissue surface

Incubate for a defined period
(e.g., 60 minutes at 37°C)

Rinse tissues to remove
the test substance

Post-Exposure & Vjiability Assessment

Post-incubation/recovery period
(e.g., 42 hours)

l

Assess cell viability using
MTT assay

l

Extract formazan dye

l

Measure optical density (OD)

Data Analysis & Classification

Calculate % cell viability relative
to negative control

Classify based on viability threshold
(<50% viability = Irritant)
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Neutralize (if applicable and safe)
- Not typically applicable for this compound

Chemical Spill Occurs

Alert personnel and
evacuate the immediate area

i

Assess the spill
(size, location, hazards)

i

Don appropriate PPE
(gloves, goggles, lab coat, respirator if needed)

i

Contain the spill with
inert absorbent material

i

Collect absorbed material
using non-sparking tools

i

Place waste in a labeled,
sealable container for hazardous waste

i

Decontaminate the spill area
and affected equipment

i

Dispose of waste according to
institutional and local regulations

Report the spill to the
supervisor and EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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